Cas no 1360946-10-6 (2-(5-Methyl-1H-indazol-3-yl)ethanamine)

• Product Name: 2-(5-Methyl-1H-indazol-3-yl)ethanamine
• CAS No: 1360946-10-6
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 3166854
• PubChem ID: 76846280
• Update Time: 2025-10-14

2-(5-Methyl-1H-indazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1360946-10-6
• 2-(5-Methyl-1H-indazol-3-yl)ethanamine
• 2-(5-methyl-1H-indazol-3-yl)ethan-1-amine

• Inchi： 1S/C10H13N3/c1-7-2-3-9-8(6-7)10(4-5-11)13-12-9/h2-3,6H,4-5,11H2,1H3,(H,12,13)
• InChI Key： NBLBNARXLHKEMY-UHFFFAOYSA-N
• SMILES： N1C(CCN)=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 175.111
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-(5-Methyl-1H-indazol-3-yl)ethanamine

2-(5-Methyl-1H-indazol-3-yl)ethanamine: A Comprehensive Overview

2-(5-Methyl-1H-indazol-3-yl)ethanamine, also known by its CAS number 1360946-10-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its indazole ring system, has garnered attention due to its potential applications in drug discovery and material science. The indazole moiety, a heterocyclic structure with two nitrogen atoms, is a common feature in many bioactive compounds, making this compound a valuable subject for further research.

The structure of 2-(5-Methyl-1H-indazol-3-yl)ethanamine consists of an indazole ring substituted with a methyl group at the 5-position and an ethanamine group at the 3-position. This substitution pattern influences the compound's physical properties, such as solubility and stability, which are critical factors in its potential use as a pharmaceutical agent. Recent studies have highlighted the importance of such structural features in modulating biological activity, particularly in enzyme inhibition and receptor binding.

In terms of synthesis, 2-(5-Methyl-1H-indazol-3-yl)ethanamine can be prepared through various routes, including condensation reactions and coupling methods. One notable approach involves the reaction of an appropriate indazole derivative with an amine precursor under specific conditions to form the desired product. These methods have been optimized to improve yield and purity, ensuring that the compound is accessible for further studies.

The biological activity of 2-(5-Methyl-1H-indazol-3-yl)ethanamine has been explored in several recent studies. For instance, research has demonstrated its potential as an inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown promise in modulating other cellular pathways, making it a candidate for further investigation in disease models.

Beyond its pharmacological applications, 2-(5-Methyl-1H-indazol-3-yl)ethanamine has also been studied for its role in material science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have highlighted the importance of such compounds in developing new materials with tailored properties.

In conclusion, 2-(5-Methyl-1H-indazol-3-yl)ethanamine, CAS number 1360946-10-6, represents a versatile compound with diverse applications across multiple scientific disciplines. Its structural features and biological activity make it a valuable subject for ongoing research, particularly in drug discovery and materials development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and innovative material designs.